Cas no 26526-78-3 (ethyl 2-cyanododecanoate)
ethyl 2-cyanododecanoate structure
Product Name:ethyl 2-cyanododecanoate
CAS No:26526-78-3
MF:C15H27NO2
MW:253.380384683609
MDL:MFCD06210973
CID:1427509
PubChem ID:14894523
Update Time:2025-04-20
ethyl 2-cyanododecanoate Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 2-cyano-, ethyl ester
- ethyl 2-cyanododecanoate
- 26526-78-3
- DTXSID40565067
- 2-cyano-dodecanoic acid ethyl ester
- ethyl2-cyanododecanoate
- EN300-225096
- BBA52678
-
- MDL: MFCD06210973
- Inchi: 1S/C15H27NO2/c1-3-5-6-7-8-9-10-11-12-14(13-16)15(17)18-4-2/h14H,3-12H2,1-2H3
- InChI Key: XRSUODJXMVOWOM-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C#N)CCCCCCCCCC)=O
Computed Properties
- Exact Mass: 253.20431
- Monoisotopic Mass: 253.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
ethyl 2-cyanododecanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-225096-1g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 1g |
$914.0 | 2023-09-15 | |
| Enamine | EN300-225096-5g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 5g |
$2650.0 | 2023-09-15 | |
| Enamine | EN300-225096-10g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 10g |
$3929.0 | 2023-09-15 | |
| Enamine | EN300-225096-0.05g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 0.05g |
$212.0 | 2024-06-20 | |
| Enamine | EN300-225096-0.1g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 0.1g |
$317.0 | 2024-06-20 | |
| Enamine | EN300-225096-0.25g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 0.25g |
$452.0 | 2024-06-20 | |
| Enamine | EN300-225096-0.5g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 0.5g |
$713.0 | 2024-06-20 | |
| Enamine | EN300-225096-1.0g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 1.0g |
$914.0 | 2024-06-20 | |
| Enamine | EN300-225096-2.5g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 2.5g |
$1791.0 | 2024-06-20 | |
| Enamine | EN300-225096-5.0g |
ethyl 2-cyanododecanoate |
26526-78-3 | 95% | 5.0g |
$2650.0 | 2024-06-20 |
ethyl 2-cyanododecanoate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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